
Application Notes: Dyeing Polyamide Fibers
with C.I. Acid Brown 120

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B12385025 Get Quote

Subject: Standardized Protocol for the Laboratory-Scale Dyeing of Polyamide Fibers using C.I.
Acid Brown 120.

Introduction
Polyamide (PA) fibers, commonly known as nylon, are synthetic polymers characterized by

repeating amide linkages (-CO-NH-).[1] These fibers exhibit high strength, toughness, elasticity,

and abrasion resistance, making them suitable for a wide range of applications in the textile

industry.[2][3][4][5][6] The chemical structure of polyamide, which includes amino end groups,

allows for dyeing with various dye classes, most notably acid dyes.[1]

Acid dyes are anionic molecules that form ionic bonds with the protonated amino groups of

polyamide fibers under acidic conditions.[1] C.I. Acid Brown 120 is a multi-azo acid dye with

the molecular formula C₃₀H₂₃N₁₂Na₃O₉S₃.[7] It is soluble in water and typically produces a

reddish-brown hue. This document provides a detailed protocol for the application of C.I. Acid
Brown 120 to polyamide fibers, outlining the necessary reagents, equipment, and procedural

steps to achieve consistent and high-quality dyeing results.

Materials and Methods
Materials

Substrate: Scoured Polyamide 6 or Polyamide 6,6 fabric or yarn.

Dye: C.I. Acid Brown 120 (CAS No. 6428-26-8)[7]
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Wetting Agent: Non-ionic surfactant (e.g., 0.5 g/L)

Leveling Agent: Anionic or non-ionic leveling agent (e.g., 1.0 g/L)

pH Control: Acetic acid (CH₃COOH) or formic acid (HCOOH)

Post-treatment Rinsing Solution: Deionized water

Equipment
Laboratory-scale dyeing machine (e.g., glycerin bath beaker dyer, shaking water bath)

Beakers, graduated cylinders, and pipettes

pH meter

Stirring apparatus

Heating apparatus with temperature control

Balance for weighing dye and chemicals

Experimental Protocol
A standard exhaust dyeing procedure is recommended for applying C.I. Acid Brown 120 to

polyamide fibers. The following protocol is based on a 1.0% depth of shade (% on weight of

fiber, owf).

Dyebath Preparation
Calculate the required amount of C.I. Acid Brown 120, auxiliary chemicals, and water based

on the weight of the polyamide substrate and the desired liquor ratio. A typical liquor ratio

(M:L) is 1:20.

In a beaker, create a stock solution of the dye by pasting the calculated amount of C.I. Acid
Brown 120 powder with a small amount of cold water, followed by the addition of hot water

(approximately 80°C) to ensure complete dissolution.

Fill the dyebath with the calculated volume of deionized water.
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Add the wetting agent (e.g., 0.5 g/L) and leveling agent (e.g., 1.0 g/L) to the dyebath and stir

until fully dissolved.

Add the prepared dye stock solution to the dyebath and stir to ensure a homogeneous

mixture.

Adjust the initial pH of the dyebath to approximately 6.0-6.5 using acetic acid.

Dyeing Procedure
Introduce the pre-wetted polyamide substrate into the dyebath at 40°C.

Run the dyeing machine for 10 minutes at 40°C to ensure even wetting and initial dye

uptake.

Gradually increase the temperature of the dyebath to 98°C at a rate of 1.5°C per minute.

During the temperature rise, between 60°C and 70°C, add a small amount of acetic acid to

gradually lower the pH to the target range of 4.5-5.5. This controlled acidification is crucial for

achieving level dyeing.

Once the temperature reaches 98°C, maintain this temperature for 45-60 minutes,

depending on the desired shade depth.

After the dyeing cycle is complete, cool the dyebath down to 70°C at a rate of 2°C per

minute.

Remove the dyed substrate from the dyebath.

Post-Treatment
Rinse the dyed substrate thoroughly with cold deionized water until the rinsing water is clear.

Perform a hot rinse at 60°C for 10 minutes to remove any unfixed dye.

A final cold rinse is recommended.
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Squeeze or centrifuge the dyed substrate to remove excess water and then air-dry or oven-

dry at a moderate temperature.

Data Presentation
The following table summarizes the key quantitative parameters for the dyeing protocol of

polyamide fibers with C.I. Acid Brown 120.

Parameter Value Unit Notes

Dye Concentration 1.0 % owf
For a medium brown

shade.

Liquor Ratio 1:20 -

Ratio of material

weight to liquid

volume.

Wetting Agent 0.5 g/L Non-ionic surfactant.

Leveling Agent 1.0 g/L
Anionic or non-ionic

type.

Initial Dyebath pH 6.0 - 6.5 -
Adjusted with acetic

acid.

Final Dyebath pH 4.5 - 5.5 -

Gradually lowered

during the heating

phase.

Initial Temperature 40 °C

Substrate is

introduced at this

temperature.

Final Dyeing

Temperature
98 °C

Held for 45-60

minutes.

Temperature Ramp

Rate
1.5 °C/min For heating phase.

Cooling Rate 2.0 °C/min
After dyeing is

complete.
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Expected Fastness Properties:

While a specific technical data sheet for C.I. Acid Brown 120 was not available, the expected

fastness properties on polyamide fibers for a medium shade depth, based on typical

performance of similar acid dyes, are as follows:

Fastness Property Expected Rating Scale

Light Fastness 4-5 1-8 (Blue Scale)

Wash Fastness (ISO 105 C06) 3-4 1-5 (Grey Scale)

Rubbing Fastness (Dry) 4 1-5 (Grey Scale)

Rubbing Fastness (Wet) 3 1-5 (Grey Scale)

Note: These are estimated values and should be confirmed by experimental testing.

Mandatory Visualization
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Caption: Experimental workflow for dyeing polyamide fibers with C.I. Acid Brown 120.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. INSTRUCTIONS - ACID DYES [gsdye.com]

2. textilelearner.net [textilelearner.net]

3. Rub Fastness of Acid Dyes on Nylon Fabrics [jstage.jst.go.jp]

4. benchchem.com [benchchem.com]

5. jcsp.org.pk [jcsp.org.pk]

6. iosrjournals.org [iosrjournals.org]

7. revistaindustriatextila.ro [revistaindustriatextila.ro]

To cite this document: BenchChem. [Application Notes: Dyeing Polyamide Fibers with C.I.
Acid Brown 120]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12385025#protocol-for-dyeing-polyamide-fibers-with-
c-i-acid-brown-120]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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